Cas no 2229089-19-2 (3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid)

• Product Name: 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid
• CAS No: 2229089-19-2
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5978591
• PubChem ID: 165709296
• Update Time: 2025-06-10

3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229089-19-2
• EN300-1817699
• 3-(3-fluoropyridin-4-yl)-2-oxopropanoic acid
• 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid

• Inchi： 1S/C8H6FNO3/c9-6-4-10-2-1-5(6)3-7(11)8(12)13/h1-2,4H,3H2,(H,12,13)
• InChI Key： UJXJYAAZQKXWPZ-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid

Research Brief on 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid (CAS: 2229089-19-2): Recent Advances and Applications

3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid (CAS: 2229089-19-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

One of the most notable applications of 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that the fluoropyridine moiety in this compound enhances its binding affinity to kinase active sites, making it a valuable scaffold for the design of potent and selective inhibitors. For instance, derivatives of this compound have shown promising activity against specific kinases such as EGFR and JAK2, which are key targets in oncology research.

In addition to its role in kinase inhibition, 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid has also been investigated for its potential as a metabolic modulator. Recent preclinical studies have revealed that this compound can influence key metabolic pathways, including glycolysis and oxidative phosphorylation, suggesting its potential utility in metabolic disorders such as diabetes and obesity. These findings are supported by in vitro and in vivo data, which demonstrate the compound's ability to modulate enzyme activity and cellular energy metabolism.

The synthetic accessibility of 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, with improved yields and purity. For example, recent publications have described novel catalytic systems and reaction conditions that facilitate the introduction of the fluoropyridine group, thereby streamlining the synthesis process. These developments are expected to accelerate the exploration of this compound's therapeutic potential and its incorporation into drug discovery pipelines.

Despite these promising advances, challenges remain in the development of 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's structure to enhance its drug-like properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these challenges.

In conclusion, 3-(3-Fluoropyridin-4-yl)-2-oxopropanoic acid (CAS: 2229089-19-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and metabolic modulation, coupled with recent advances in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Future research will likely focus on expanding its therapeutic applications and addressing the remaining challenges to facilitate its transition into clinical development.